Cas no 52771-99-0 (5-Nitro-1,3-dihydroisobenzofuran)

• Product Name: 5-Nitro-1,3-dihydroisobenzofuran
• CAS No: 52771-99-0
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD09842489
• CID: 56309
• PubChem ID: 12445396
• Update Time: 2025-04-18

5-Nitro-1,3-dihydroisobenzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1,3-dihydroisobenzofuran
• 5-Nitrophthalan
• 5-nitro-1,3-dihydro-2-benzofuran
• Isobenzofuran,1,3-dihydro-5-nitro
• DTXSID50498554
• AS-61048
• SCHEMBL3213966
• NAPHTHOLYELLOWS
• AM806285
• CS-0038795
• SY059265
• A898243
• MFCD09842489
• FT-0651328
• 52771-99-0
• AKOS006311085
• DB-071583
• 1,3-Dihydro-5-nitro-isobenzofuran

• MDL： MFCD09842489
• Inchi： 1S/C8H7NO3/c10-9(11)8-2-1-6-4-12-5-7(6)3-8/h1-3H,4-5H2
• InChI Key： VZIBAMYIHSHADC-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(=CC=2C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.360
• Melting Point: 90-92 ºC
• Boiling Point: 298 ºC
• Flash Point: 155 ºC
• Refractive Index: 1.607
• PSA: 55.05000
• LogP: 2.14820
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Nitro-1,3-dihydroisobenzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)